Cas no 62524-16-7 (N-benzyl-3-chloro-1-benzothiophene-2-carboxamide)

• Product Name: N-benzyl-3-chloro-1-benzothiophene-2-carboxamide
• CAS No: 62524-16-7
• MF: C₁₆H₁₂ClNOS
• MW: 301.790581703186
• CID: 441685
• PubChem ID: 675718
• Update Time: 2025-06-30

N-benzyl-3-chloro-1-benzothiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-2-carboxamide, 3-chloro-N-(phenylmethyl)-
• N-benzyl-3-chloro-1-benzothiophene-2-carboxamide
• Oprea1_634177
• SR-01000476947-1
• N-benzyl-3-chlorobenzo[b]thiophene-2-carboxamide
• F0095-2439
• Oprea1_265615
• CCG-277035
• AE-641/30206004
• CS-0299719
• SR-01000476947
• DTXSID20350216
• BRD-K53583773-001-01-9
• AKOS000492357
• 62524-16-7
• Z27749763

• Inchi： 1S/C16H12ClNOS/c17-14-12-8-4-5-9-13(12)20-15(14)16(19)18-10-11-6-2-1-3-7-11/h1-9H,10H2,(H,18,19)
• InChI Key： HAQNRGLIVANIPI-UHFFFAOYSA-N
• SMILES： ClC1=C(C(NCC2C=CC=CC=2)=O)SC2C=CC=CC=21

Computed Properties

• Exact Mass: 301.03296
• Monoisotopic Mass: 301.0328129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 57.3Ų

Experimental Properties

• PSA: 29.1